Cas no 1121589-53-4 (3-(2-Fluorobenzyl)oxyazetidine Hydrochloride)

3-(2-Fluorobenzyl)oxyazetidine Hydrochloride is a fluorinated azetidine derivative commonly utilized in pharmaceutical and organic synthesis research. Its key structural features include a fluorobenzyl ether group attached to an azetidine ring, which enhances its potential as a versatile intermediate in drug discovery. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. This compound is particularly valuable in the development of bioactive molecules, owing to the azetidine scaffold's constrained geometry and the fluorine atom's ability to modulate pharmacokinetic properties. Researchers favor it for its synthetic flexibility and potential applications in medicinal chemistry, particularly in targeting CNS and metabolic disorders.
3-(2-Fluorobenzyl)oxyazetidine Hydrochloride structure
1121589-53-4 structure
Product Name:3-(2-Fluorobenzyl)oxyazetidine Hydrochloride
CAS No:1121589-53-4
MF:C10H12FNO
MW:181.206786155701
CID:1074679
PubChem ID:25220692
Update Time:2025-11-02

3-(2-Fluorobenzyl)oxyazetidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-[(2-Fluorobenzyl)oxy]azetidine
    • 3-[(2-Fluorobenzyl)oxy]azetidine hydrochloride
    • EN300-761820
    • 3-[(2-fluorophenyl)methoxy]azetidine
    • 3-((2-Fluorobenzyl)oxy)azetidine
    • CS-0269653
    • SB50982
    • 1121589-53-4
    • STK505973
    • AKOS005172182
    • 3-(2-Fluorobenzyl)oxyazetidine Hydrochloride
    • MDL: MFCD11874542
    • Inchi: 1S/C10H12FNO/c11-10-4-2-1-3-8(10)7-13-9-5-12-6-9/h1-4,9,12H,5-7H2
    • InChI Key: UCIKVUFCBYNXKW-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1COC1CNC1

Computed Properties

  • Exact Mass: 181.090292168g/mol
  • Monoisotopic Mass: 181.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 250.8±35.0 °C at 760 mmHg
  • Flash Point: 105.5±25.9 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-(2-Fluorobenzyl)oxyazetidine Hydrochloride Security Information

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Additional information on 3-(2-Fluorobenzyl)oxyazetidine Hydrochloride

Exploring 3-(2-Fluorobenzyl)oxyazetidine Hydrochloride (CAS No. 1121589-53-4): Properties, Applications, and Market Insights

3-(2-Fluorobenzyl)oxyazetidine Hydrochloride (CAS No. 1121589-53-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research. This compound, featuring a fluorobenzyl group attached to an oxyazetidine ring, is widely studied for its potential in drug discovery and material science. Researchers and industry professionals frequently search for "3-(2-Fluorobenzyl)oxyazetidine Hydrochloride uses" or "CAS 1121589-53-4 suppliers," highlighting its growing relevance.

The molecular structure of 3-(2-Fluorobenzyl)oxyazetidine Hydrochloride includes a fluorine atom, which enhances its stability and reactivity in synthetic applications. This characteristic makes it valuable for designing bioactive molecules, particularly in the development of central nervous system (CNS) drugs. Recent trends show increased interest in "fluorinated compounds in medicine," aligning with the compound's potential in treating neurological disorders.

In pharmaceutical research, 3-(2-Fluorobenzyl)oxyazetidine Hydrochloride serves as a key intermediate for synthesizing novel therapeutics. Its azetidine ring contributes to improved metabolic stability, a feature highly sought after in modern drug design. Searches like "azetidine derivatives in drug development" reflect the scientific community's focus on this structural motif. Additionally, the compound's hydrochloride salt form ensures better solubility, facilitating laboratory and industrial processes.

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From a synthetic chemistry perspective, 3-(2-Fluorobenzyl)oxyazetidine Hydrochloride offers versatility. Researchers utilize it to explore structure-activity relationships (SAR) in drug candidates, particularly those targeting G-protein-coupled receptors (GPCRs). Online discussions often highlight "fluorobenzyl compounds in SAR studies," demonstrating the compound's role in optimizing pharmacological profiles.

Quality control and analytical testing are critical for 3-(2-Fluorobenzyl)oxyazetidine Hydrochloride. Techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensure purity and consistency. Search terms such as "CAS 1121589-53-4 HPLC analysis" and "NMR data for 3-(2-Fluorobenzyl)oxyazetidine Hydrochloride" are common among quality assurance professionals.

Environmental and safety considerations for 3-(2-Fluorobenzyl)oxyazetidine Hydrochloride align with standard laboratory practices. While not classified as hazardous, proper handling protocols are recommended. The compound's stability under various conditions makes it suitable for long-term storage, addressing queries like "storing fluorinated azetidine derivatives."

Looking ahead, 3-(2-Fluorobenzyl)oxyazetidine Hydrochloride is poised to play a pivotal role in next-generation therapeutics. Its unique structural features and adaptability in synthesis position it as a valuable tool for researchers tackling complex medical challenges. As interest grows in "innovative heterocyclic compounds" and "fluorine in drug design," this compound will remain at the forefront of scientific exploration.

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